Cas no 2901085-09-2 (1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol)

• Product Name: 1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol
• CAS No: 2901085-09-2
• MF: C₁₆H₂₃FO₂
• MW: 266.351028680801
• CID: 6796119
• PubChem ID: 171366615
• Update Time: 2025-08-05

1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol Chemical and Physical Properties

Names and Identifiers

• 2901085-09-2
• MFCD34777970
• 1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol

• Inchi： 1S/C16H23FO2/c1-4-19-14-6-5-12(11-13(14)17)16(18)9-7-15(2,3)8-10-16/h5-6,11,18H,4,7-10H2,1-3H3
• InChI Key： BSROIUSSCUCCSM-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CCC(C)(C)CC1)O)OCC

Computed Properties

• Exact Mass: 266.16820813g/mol
• Monoisotopic Mass: 266.16820813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol

Introduction to 1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol (CAS No. 2901085-09-2)

1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol, identified by its Chemical Abstracts Service (CAS) number 2901085-09-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a cyclohexanol backbone substituted with a fluorinated aromatic ring and an ethoxy group, has garnered attention due to its structural complexity and potential biological activity. The presence of both fluorine and ethoxy substituents introduces unique electronic and steric properties, making it a valuable candidate for further investigation in medicinal chemistry.

The structural motif of 1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol combines elements that are frequently explored in the development of novel therapeutic agents. The cyclohexanol moiety is known for its role in modulating enzyme interactions, while the fluorinated phenyl ring enhances metabolic stability and binding affinity. These features are particularly relevant in the context of modern drug design, where optimizing pharmacokinetic profiles is critical for clinical success.

In recent years, the pharmaceutical industry has increasingly focused on leveraging fluorine-containing compounds due to their ability to improve drug efficacy and bioavailability. The fluorine atom at the 3-position of the phenyl ring in this molecule contributes to its potential as a pharmacophore, influencing both lipophilicity and hydrogen bonding capabilities. This modification is a hallmark of advanced drug discovery strategies, where subtle structural changes can lead to significant improvements in therapeutic outcomes.

Moreover, the ethoxy group at the 4-position of the phenyl ring introduces polarity and flexibility to the molecule. This substitution can affect how the compound interacts with biological targets, potentially enhancing binding affinity or altering metabolic pathways. The combination of these two substituents on a cyclohexanol scaffold creates a complex three-dimensional structure that may be conducive to selective interactions with biological receptors.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly when dealing with chiral centers like those present in 1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol. The dimethyl substitution on the cyclohexanol ring contributes to steric hindrance and influences conformational preferences, which are critical factors in determining biological activity. Understanding these stereochemical aspects is essential for optimizing lead compounds during the drug development process.

The compound’s potential applications extend to various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique structural features of 1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol make it a promising candidate for further exploration as an intermediate or lead compound. Researchers are particularly interested in its interactions with enzymes and receptors that play pivotal roles in disease pathways.

Advances in computational chemistry have enabled more efficient screening of such compounds for biological activity. Molecular modeling techniques can predict how 1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol might bind to target proteins, providing insights into its potential efficacy before experimental validation is required. This approach has accelerated the drug discovery pipeline significantly, allowing researchers to prioritize promising candidates based on predictive data.

In addition to its pharmacological potential, this compound represents an important example of how structural diversity can be leveraged in medicinal chemistry. The interplay between electronic effects, steric hindrance, and hydrogen bonding capabilities is crucial for designing molecules that exhibit optimal biological activity. The study of 1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol contributes to our understanding of these principles and may inspire new strategies for developing next-generation therapeutics.

Future research directions may focus on synthesizing analogs of this compound to explore structure-activity relationships further. By modifying substituent positions or introducing additional functional groups, scientists can gain deeper insights into how specific structural features influence biological outcomes. Such explorations are fundamental to advancing drug discovery efforts across multiple therapeutic domains.

The growing interest in fluorinated compounds underscores their significance in modern pharmaceutical development. The unique properties introduced by fluorine atoms continue to drive innovation in medicinal chemistry, making molecules like 1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol valuable assets in ongoing research programs.

In conclusion,1-(4-Ethoxy-3-fluorophenyl)-4,4-dimethylcyclohexanol (CAS No. 2901085-09-2) is a structurally complex and biologically relevant compound that exemplifies many key principles of contemporary drug design. Its combination of cyclohexanol stereocenters,fluoroaryl substitution,ethoxy group, and methyl groups positions it as a promising candidate for further investigation in pharmaceutical research.